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Compound of Interest

Compound Name: AN2718

Cat. No.: B1667275

This guide provides a detailed comparison of the in vitro activity of AN2718, a novel
benzoxaborole antifungal, and fluconazole, a widely used triazole, against various Candida
species. The data presented is intended for researchers, scientists, and professionals in the
field of drug development to inform further research and therapeutic strategies.

Data Presentation: Minimum Inhibitory Concentration
(MIC) Comparison

The in vitro efficacy of AN2718 and fluconazole is summarized below. The Minimum Inhibitory
Concentration (MIC) values, which represent the lowest concentration of an antifungal agent
that inhibits the visible growth of a microorganism, were determined using standardized
methodologies.

Table 1: AN2718 MIC Data against Candida Species

Candida Species No. of Isolates MIC90 (pg/mL)
Candida albicans 100 1
Candida glabrata 100 0.25
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MIC90: The concentration of the drug required to inhibit the growth of 90% of the tested
isolates.

Table 2: Fluconazole MIC Data against Candida Species

Candida MIC Range

. No. of Isolates MIC50 (pg/mL)  MIC90 (pg/mL)
Species (ng/mL)
Candida albicans 8487 <0.25 - =64 0.5 1
Candida glabrata 1581 <0.25 - =264 8 32
Candida
o 1346 <0.25 - 264 1 2
parapsilosis
Candida
o 1146 <0.25 - =64 1 2
tropicalis
Candida krusei 344 <0.25 - =64 32 >64
Candida
o 118 <0.25 - 32 1 2
lusitaniae
Candida kefyr 59 <0.25-8 0.25 0.5

MIC50: The concentration of the drug required to inhibit the growth of 50% of the tested
isolates. Data for fluconazole is compiled from a large-scale surveillance study.[1]

Experimental Protocols

The MIC data presented in this guide are primarily derived from standardized antifungal
susceptibility testing (AFST) methods, namely the Clinical and Laboratory Standards Institute
(CLSI) M27-A3 and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)
E.Def 7.3.2 methodologies.[2][3][4][5][6] These protocols ensure reproducibility and
comparability of results across different laboratories.

CLSI M27-A3 Broth Microdilution Method

The CLSI M27-A3 is a reference method for broth dilution antifungal susceptibility testing of
yeasts.[5][6]
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 Inoculum Preparation:Candida isolates are cultured on Sabouraud Dextrose Agar for 24-48
hours. A suspension of the colonies is prepared in sterile saline, and the turbidity is adjusted
to match a 0.5 McFarland standard. This suspension is then further diluted in RPMI 1640
medium, buffered with MOPS, to achieve a final inoculum concentration of 0.5 x 103 to 2.5 x
103 cells/mL.

» Antifungal Agent Preparation: The antifungal agents (AN2718 and fluconazole) are prepared
as stock solutions and then serially diluted in RPMI 1640 medium to obtain a range of
concentrations to be tested.

e Microplate Inoculation: 100 pL of each antifungal dilution is dispensed into the wells of a 96-
well microtiter plate. Subsequently, 100 uL of the prepared inoculum is added to each well.

 Incubation: The microtiter plates are incubated at 35°C for 24-48 hours.

o MIC Determination: The MIC is determined as the lowest concentration of the antifungal
agent that causes a significant inhibition of growth (typically 250% reduction in turbidity)
compared to a drug-free growth control well.

EUCAST E.Def 7.3.2 Broth Microdilution Method

The EUCAST methodology is another widely accepted standard for antifungal susceptibility
testing.[2]

e Inoculum Preparation: Yeast colonies are suspended in sterile distilled water to a turbidity
equivalent to a 0.5 McFarland standard. This suspension is then diluted in RPMI 1640
medium supplemented with 2% glucose to a final inoculum density of 1-5 x 10> CFU/mL.[2]

» Antifungal Agent Preparation: Similar to the CLSI method, serial dilutions of the antifungal
agents are prepared in the RPMI 1640 medium with 2% glucose.

e Microplate Inoculation: The prepared antifungal dilutions and yeast inoculum are added to
96-well microtiter plates.

e |ncubation: Plates are incubated at 35-37°C for 24 hours.
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o MIC Determination: The MIC is read spectrophotometrically as the lowest concentration of
the drug that reduces growth by 50% compared to the drug-free control.

Visualizations
Experimental Workflow

The following diagram illustrates the generalized workflow for determining the Minimum
Inhibitory Concentration (MIC) of antifungal agents against Candida species using the broth
microdilution method.
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A generalized workflow for MIC determination.
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Signaling Pathways
The mechanisms of action of AN2718 and fluconazole target distinct cellular pathways in
Candida.

AN2718: Inhibition of Protein Synthesis

AN2718 is a benzoxaborole that inhibits fungal protein synthesis by targeting the enzyme
leucyl-tRNA synthetase (LeuRS). It forms an adduct with tRNALeu in the editing site of the
enzyme, thereby blocking the synthesis of leucyl-tRNALeu and halting protein production.
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AN2718 inhibits leucyl-tRNA synthetase.

Fluconazole: Inhibition of Ergosterol Biosynthesis

Fluconazole is a triazole antifungal that inhibits the fungal cytochrome P450 enzyme 14a-
demethylase. This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential
component of the fungal cell membrane. Inhibition of this step leads to the depletion of
ergosterol and the accumulation of toxic sterols, disrupting membrane integrity and function.[1]
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Fluconazole inhibits 14a-demethylase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667275#an2718-vs-fluconazole-mic-comparison-in-
candida]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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